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Cat. No.: B014425

Get Quote

Methyl 3-hydroxyisoxazole-5-carboxylate (CAS No. 10068-07-2) is a heterocyclic compound
of significant interest in the pharmaceutical and agrochemical industries.[1] It serves as a
pivotal intermediate in the synthesis of a variety of biologically active molecules, including
tetracycline antibiotics and agents targeting neurological disorders.[1][2][3] The efficiency of
synthesis, purification, formulation, and ultimately, the bioavailability of active pharmaceutical
ingredients (APIs) derived from this molecule are all critically dependent on a thorough
understanding of its solubility characteristics.

This technical guide provides a comprehensive analysis of the solubility of Methyl 3-
hydroxyisoxazole-5-carboxylate in organic solvents. Moving beyond a simple list of solvents,
we will explore the physicochemical properties that govern its dissolution, present established
gualitative data, and provide robust, field-proven protocols for researchers to systematically
determine solubility in their own laboratory settings. This document is intended for researchers,
chemists, and drug development professionals who require a deep, practical understanding of
this compound's behavior in solution.
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Physicochemical Profile and Its Implications for
Solubility

The solubility of a compound is not a random phenomenon; it is dictated by its molecular
structure. The principle of "like dissolves like" serves as our primary guide, meaning that polar
solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents.[4] An
examination of the structure of Methyl 3-hydroxyisoxazole-5-carboxylate reveals several key
features that govern its interactions with solvents.

Key Molecular Attributes:

Molecular Formula: CsHsNOa4[1][2]

Molecular Weight: Approximately 143.10 g/mol [2][5]

Appearance: White to light yellow crystalline powder[1][2][3]

Melting Point: 160-166 °C[1][2]

The molecule's architecture features a polar isoxazole ring, a hydroxyl group (-OH), and a
methyl ester group (-COOCHS3). These functional groups impart a distinct polarity and the
capacity for specific intermolecular interactions.

» Polarity and Hydrogen Bonding: The presence of nitrogen and oxygen atoms within the
isoxazole ring makes the heterocycle itself polar.[6] More importantly, the hydroxyl group acts
as a hydrogen bond donor, while the oxygen and nitrogen atoms of the ring, the carbonyl
oxygen (C=0), and the ester oxygen (-O-) all act as hydrogen bond acceptors.[5] This
extensive capacity for hydrogen bonding is the dominant factor driving its solubility in polar
protic solvents like alcohols. The computed XLogP3 value of -0.2 suggests the compound is
relatively hydrophilic.[5]

o Keto-Enol Tautomerism: The 3-hydroxyisoxazole moiety can exist in equilibrium with its keto
tautomer, methyl 3-oxo-2,3-dihydroisoxazole-5-carboxylate.[3][5] This tautomerism can
influence the compound's electronic distribution and its specific interactions with different
solvent molecules, thereby affecting solubility. The presence of the acidic proton on the
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hydroxyl group also implies that its solubility can be dramatically increased in basic solutions
through the formation of a highly polar salt.

Qualitative Solubility Data

While comprehensive quantitative solubility data (e.g., in g/100 mL) is not widely published in
the literature, several sources provide consistent qualitative descriptions. This information,
often derived from synthesis and purification procedures, offers valuable practical guidance.

. Observed
Organic Solvent Solvent Type . Source(s)
Solubility
Methanol Polar Protic Soluble [2][3]
Ethanol Polar Protic Soluble [2][3]
Ethyl Acetate Polar Aprotic Soluble [2][3]
Chloroform Weakly Polar Soluble [2][3]
Diethyl Ether Weakly Polar Soluble [2][3]
Dimethylformamide )
Polar Aprotic Soluble [71[8]

(DMF)

Expert Analysis: The observed solubility aligns perfectly with our analysis of the compound's
physicochemical properties.

» High solubility in polar protic solvents (Methanol, Ethanol) is driven by strong hydrogen
bonding interactions between the solvent's hydroxyl groups and the multiple hydrogen bond
donor/acceptor sites on the solute molecule.

¢ Solubility in polar aprotic solvents (Ethyl Acetate, DMF) is facilitated by dipole-dipole
interactions.

e The use of Diethyl Ether and Ethyl Acetate as extraction solvents during synthesis confirms
its solubility in these moderately polar media.[7][9]
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Systematic Approach to Solubility Determination:
Experimental Protocols

For any new solvent system or for process optimization, experimental verification is paramount.
The following protocols provide a self-validating, systematic approach to characterizing
solubility.

Protocol 3.1: Rapid Qualitative Solubility Screening

This protocol is designed for a quick initial assessment of solubility in a range of solvents at
ambient temperature. The standard threshold for "soluble” in such screening is often defined as
dissolving at least 30-50 mg in 1 mL of solvent.

Methodology:

Preparation: Dispense 1.0 mL of the test solvent into a clear glass vial (e.g., a 4 mL vial).

o Solute Addition: Accurately weigh approximately 30 mg of Methyl 3-hydroxyisoxazole-5-
carboxylate and add it to the vial.

¢ Mixing: Cap the vial and vortex or shake vigorously for 60 seconds.

o Observation: Visually inspect the solution against a dark background. Look for any
undissolved solid particles.

o Classification:

o Soluble: The solid completely dissolves, leaving a clear solution.

o Partially Soluble: Some, but not all, of the solid dissolves.

o Insoluble: No significant amount of the solid dissolves.

o Confirmation (for "Soluble" results): Add another 20 mg of the solute to the vial and repeat
the mixing process to confirm that the initial observation was not near the saturation point.
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Start: Select Test Solvent

Add 1 mL of Solvent
to Vial

Add ~30 mg of Compound

l

Vortex / Shake Vigorously
for 60 seconds

l

Visually Inspect for
Undissolved Solid

Clear Solution Solid Remains

Classify: Insoluble or

Gl el Partially Soluble

End: Record Result
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Solubility Classification Pathway

Test Solubility in Water
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Result: Acidic Compound
(e.g., low MW Carboxylic Acid)

Result: Basic Compound
(e.g., low MW Amine)

Test pH of Aqueous Solution

Result: Neutral Polar Compound
(e.g., low MW Alcohol, Ester)

Result: Weak Acid
(Phenol, Enol)

‘Water Insoluble Path

Test Solubility in 5% NaOH

Soluble Insoluble

Test Solubility in 5% HCI

Soluble &nsoluhle
Result: Neutral Compound
(Alkane, Alkyl Halide, Ether, etc.)

Result: Base (Amine)

Click to download full resolution via product page

Caption: Decision tree for systematic solubility classification.

Practical Considerations and Influencing Factors

Temperature: For most solid solutes, solubility increases with temperature. [6]This principle

is fundamental to purification by recrystallization. When selecting a recrystallization solvent,

the ideal choice is one in which the compound is sparingly soluble at room temperature but

highly soluble at the solvent's boiling point.

Purity: The presence of impurities can alter the observed solubility, sometimes increasing it

through co-solvency effects or decreasing it by disrupting the crystal lattice energy in an

unpredictable way.
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» Solvent Grade and Water Content: The presence of even small amounts of water in organic
solvents can significantly increase the solubility of a polar, hydrogen-bonding compound like
Methyl 3-hydroxyisoxazole-5-carboxylate. Always use dry, high-purity solvents for
reproducible results.

Conclusion

Methyl 3-hydroxyisoxazole-5-carboxylate is a polar heterocyclic compound whose solubility
is governed by its strong hydrogen bonding capabilities and overall molecular polarity. It is
readily soluble in polar protic solvents like methanol and ethanol, as well as common polar
aprotic solvents such as ethyl acetate and DMF. [2][3][7]Its acidic hydroxyl group also allows for
dissolution in aqueous basic solutions. A systematic, protocol-driven approach to solubility
testing is essential for any application, from synthetic workup to final formulation, ensuring
reproducible and predictable results. Understanding these fundamental properties is key to
unlocking the full potential of this versatile chemical building block in research and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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